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Compound Name: Lauroylcarnitine chloride

Cat. No.: B151927

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lauroyl-L-carnitine chloride is a synthetically modified acylcarnitine that has garnered
significant interest in the pharmaceutical sciences due to its pronounced amphiphilic properties.
This technical guide provides an in-depth analysis of the core physicochemical characteristics
of Lauroyl-L-carnitine chloride, focusing on its self-assembling behavior, interaction with
biological membranes, and its applications as a surfactant and absorption enhancer. The
information presented herein is intended to serve as a comprehensive resource for researchers
and professionals involved in drug formulation and development.

Lauroyl-L-carnitine chloride consists of a hydrophilic head group, comprising the quaternary
ammonium group of L-carnitine, and a hydrophobic tail, the lauroyl (C12) fatty acid chain. This
molecular architecture imparts the ability to spontaneously form micelles in aqueous solutions
above a certain concentration, known as the critical micelle concentration (CMC). This behavior
is central to its function in enhancing the solubility of poorly water-soluble drugs and facilitating
their transport across biological membranes.

Physicochemical Properties

The fundamental physicochemical properties of Lauroyl-L-carnitine chloride are summarized in
the table below. These parameters are critical for understanding its behavior in various
formulation and biological contexts.
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Property Value Reference
Molecular Formula C19H3s8CINOa [1]
Molecular Weight 379.96 g/mol [2]
Appearance White to off-white powder or

crystals
Solubility DMSO: 30 mg/mL (78.96 mM) [2]
Methanol: Slightly soluble [1]
Water: Data not available
pH (1% aqueous solution) 2.5

Optical Activity

[a]/D -20£2°, ¢ = 1 in methanol

Amphiphilic Characterization

The amphiphilic nature of Lauroyl-L-carnitine chloride is quantitatively described by its

tendency to adsorb at interfaces and to self-assemble into micelles in bulk solution. Key

parameters characterizing this behavior are detailed in the following table.

Experimental

Parameter Value . Reference
Condition

Critical Micelle

_ 1.1+0.1 mM pH 7
Concentration (CMC)
Limiting Area per
g P 454 +2 A2 at CMC, pH 7
Molecule (A_cmc)
Adsorbed Layer ) )
, 2152 A at air/water interface
Thickness
Micelle Shape Spherical
Experimental Protocols
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Synthesis of Lauroyl-L-carnitine Hydrochloride

A common method for the synthesis of Lauroyl-L-carnitine hydrochloride involves the acylation
of L-carnitine with lauroyl chloride.[3]

Materials:

L-carnitine

Lauroyl chloride

Acetic acid (solvent)

Acetone

Ethanol or Methanol

Procedure:

o Dissolve L-carnitine in acetic acid in a reaction vessel.

o Slowly add lauroyl chloride to the solution while stirring.

» Heat the reaction mixture and maintain at a constant temperature for a specified duration.

o After the reaction is complete, remove the acetic acid by distillation under reduced pressure.

o Add acetone to the residue to precipitate the crude product.

o Collect the crude product by filtration and dry.

 For purification, dissolve the crude product in hot ethanol or methanol.

 Filter the hot solution to remove any insoluble impurities.

» Partially remove the solvent by distillation under reduced pressure.

o Add acetone to the concentrated solution to induce crystallization of the pure Lauroyl-L-
carnitine hydrochloride.
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¢ Collect the purified crystals by filtration and dry under vacuum.
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Precipitation with Acetone

Reaction Crude Product Dissolution Crystallization Pure Product

Lauroyl-L-carnitine

Tight Junction Modulation

Lipid Bilayer

Membrane Disruption Paracellular Pathway

Increased Fluidity

Drug Permeation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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